(9β)-3-Hydroxyestra-1,3,5(10)-trien-17-one
(9β)-3-Hydroxyestra-1,3,5(10)-trien-17-one
Brand Name:
Vulcanchem
CAS No.:
1225-03-2
VCID:
VC0073918
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15+,16-,18-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O2
Molecular Weight:
270.4 g/mol
(9β)-3-Hydroxyestra-1,3,5(10)-trien-17-one
CAS No.: 1225-03-2
Main Products
VCID: VC0073918
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol
| CAS No. | 1225-03-2 |
|---|---|
| Product Name | (9β)-3-Hydroxyestra-1,3,5(10)-trien-17-one |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | (8R,9R,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15+,16-,18-/m0/s1 |
| Standard InChIKey | DNXHEGUUPJUMQT-DFGXFYAUSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| PubChem Compound | 11869537 |
| Last Modified | Nov 11 2021 |
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